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Compound of Interest

Compound Name: Gefitinib-d6

Cat. No.: B593861

Property Value Reference

N-(3-chloro-4-fluorophenyl)-7-
methoxy-6-[3-(4-

IUPAC Name morpholinyl)propoxy- [6]
1,1,2,2,3,3-d6]-4-

quinazolinamine

CAS Number 1228664-49-0 [6][8]
Molecular Formula C22H18CID6FN4O3 [8]
Molecular Weight 452.9 g/mol [8]
Purity >99% deuterated forms (di-de)  [8]
Formulation A solid [8]

Core Application: Bioanalytical Quantification

The principal role of Gefitinib-d6 in preliminary studies is to serve as an internal standard for
the precise measurement of Gefitinib concentrations in biological samples. This is essential for
establishing the pharmacokinetic profile of the parent drug.

Experimental Protocol: UPLC-MS/MS Quantification in
Mouse Plasma
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A rapid ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS)
method has been developed for the simultaneous quantification of Gefitinib and its major
metabolites in mouse plasma, a protocol in which Gefitinib-d6 is fundamental.

1. Sample Preparation:

e Mouse plasma samples (standards, quality controls, and unknowns) are prepared via protein
precipitation.

e To 10 pL of plasma, add 40 pL of methanol containing Gefitinib-d6 as the internal standard.
» Vortex mix the sample and then centrifuge at 25,000 g for 5 minutes.
o Collect the resulting supernatant.

e Dilute 10 pL of the supernatant with 490 pL of a 50:50 methanol:water solution (a 1-in-50
dilution).

2. Chromatographic Separation:

e The analysis is performed using a UPLC system to separate Gefitinib and its metabolites
from other plasma components.

3. Mass Spectrometric Detection:
o Atriple quadrupole mass spectrometer is used for detection and quantification.

o The method demonstrates a lower limit of quantification of 15 ng/mL and an upper limit of
7500 ng/mL for Gefitinib.

e The assay is shown to be reproducible, with the coefficient of variation for quality control
concentrations ranging from 3.8% to 7.8%.

Bioanalytical Workflow ""dot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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